Cas no 1261997-98-1 (4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)-)

4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)- structure
1261997-98-1 structure
Product Name:4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)-
CAS No:1261997-98-1
MF:C11H8N2O3S
MW:248.257821083069
MDL:MFCD18317159
CID:2768415
Update Time:2022-07-26

4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)-
    • MDL: MFCD18317159
    • Inchi: 1S/C11H8N2O3S/c12-10-3-7(11(15)16)8(4-13-10)9-2-1-6(5-14)17-9/h1-5H,(H2,12,13)(H,15,16)
    • InChI Key: HKTOFHVEIBVVHD-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=C(C2SC(C=O)=CC=2)C(C(O)=O)=C1

Computed Properties

  • Exact Mass: 248.026
  • Monoisotopic Mass: 248.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323689-5 g
5-(5-Formylthiophen-2-yl)-2-aminoisonicotinic acid, 95%; .
1261997-98-1 95%
5 g
€1,159.00 2023-07-19
abcr
AB323689-5g
5-(5-Formylthiophen-2-yl)-2-aminoisonicotinic acid, 95%; .
1261997-98-1 95%
5g
€1159.00 2025-02-20
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